Cas no 886371-40-0 ( )
structure
Chemical and Physical Properties
Names and Identifiers
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- 2,2,2-trifluoro-1-(2,3,4,5-tetramethylphenyl)ethanone
- 2',3',4',5'-TETRAMETHYL-2,2,2-TRIFLUOROACETOPHENONE
- AB11783
- 2,2,2-Trifluoro-1-(2,3,4,5-tetramethylphenyl)ethan-1-one
- DTXSID40645232
- 886371-40-0
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- Inchi： InChI=1S/C12H13F3O/c1-6-5-10(11(16)12(13,14)15)9(4)8(3)7(6)2/h5H,1-4H3
- InChI Key： UFDHGEQYTVLOSG-UHFFFAOYSA-N
- SMILES： CC1=CC(=C(C(=C1C)C)C)C(=O)C(F)(F)F
Computed Properties
- Exact Mass: 230.09200
- Monoisotopic Mass: 230.09184952g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1Ų
- XLogP3: 4.2
Experimental Properties
- PSA: 17.07000
- LogP: 3.66520
Related Literature
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Marius Majewsky,Julien Farlin,Michael Bayerle,Tom Gallé Environ. Sci.: Processes Impacts, 2013,15, 730-738
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Kayeong Shin,Hoeil Chung Analyst, 2015,140, 5074-5081
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Adrian Scaffidi,Keith A. Stubbs,Rebecca J. Dennis,Edward J. Taylor,Gideon J. Davies,David J. Vocadlo,Robert V. Stick Org. Biomol. Chem., 2007,5, 3013-3019
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Iain McKenzie,Paul W. Percival,Jason A. C. Clyburne Chem. Commun., 2005, 1134-1136
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